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ATC Classification of Tribenoside

The ATC system classifies Tribenoside under the following codes for topical use and systemic action [1] [2]

[3]:

ATC
Code

Level 1 (Anatomical
Main Group)

Level 4 (Therapeutic/Pharmacological
Subgroup)

Level 5
(Chemical
Substance)

C05AX05 Cardiovascular

System

Other agents for treatment of hemorrhoids

and anal fissures for topical use

Tribenoside

C05CX01 Cardiovascular

System

Other capillary stabilizing agents Tribenoside

C05AX05: This code places tribenoside among topical treatments for hemorrhoids and anal

fissures [1].
C05CX01: This code highlights its function as a capillary stabilizing agent, indicating a

vasoprotective mechanism of action that can be administered systemically [2].

Mechanism of Action and Key Properties
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Tribenoside's therapeutic effects are achieved through a multi-faceted pharmacological profile as

summarized in the diagram below.

Primary Mechanisms

Tribenoside

Anti-Inflammatory Vascular Stabilization Analgesic Antioxidative

Inhibits release of
histamine, bradykinin, serotonin Stabilizes blood vessel walls Reduces capillary permeability Improves microcirculation

Click to download full resolution via product page

Tribenoside exerts therapeutic effects through four primary interconnected mechanisms.

Anti-inflammatory Effects: Reduces swelling and discomfort by inhibiting the release of pro-
inflammatory mediators like histamine, bradykinin, and serotonin [4].
Vascular-Stabilizing Effects: Alleviates venous stasis and congestion by stabilizing capillary walls
to prevent fluid leakage, reducing blood viscosity, and improving microcirculation [4].
Analgesic Properties: Provides pain relief by blocking pain signals through a combination of anti-

inflammatory action and direct effects on neural pathways [4] [5].
Antioxidative Properties: Protects tissues from oxidative damage by neutralizing free radicals,

supporting its anti-inflammatory and vascular-stabilizing effects [4].
Wound Healing: Stimulates the production of laminin, a key protein, to help repair the basement
membrane during wound healing [5].

Experimental Data and Research Insights

Key experimental findings and chemical properties of Tribenoside are relevant for research and

development professionals.
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In Vitro and In Vivo Experimental Findings

Aspect
Experimental
Model/System

Key Finding Reference

Cytotoxic Effect HeLa cells (in vitro) Exhibited a dose-responsive reduction in
cell viability with an EC50 of 13.74 μM.

[6]

Anti-arthrotic /
Wound Healing

Male C57 black mice
(in vivo)

Oral administration (500 & 1,200 mg/kg
weekly) led to a significant reduction in

arthrotic involvement.

[6]

Wound Healing
Mechanism

HaCaT cells (human

keratinocyte cell line)

Stimulated laminin α5 production and

laminin-332 deposition, aiding basement
membrane repair.

[5]

Broad
Pharmacological
Profile

Pre-clinical models
(historical)

Displayed fibrinolysis-promoting,
membrane-stabilizing, and venotropic

properties without affecting
prostaglandin synthesis.

[7]

Chemical and Physical Properties

The following table summarizes key identifiers and properties of Tribenoside for research applications [5]

[3] [8]:

Property Value / Description

CAS Registry
Number

10310-32-4

Molecular Formula C₂₉H₃₄O₆

Molecular Weight 478.585 g/mol
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Property Value / Description

IUPAC Name (3R,4R,5R)-5-[(1R)-1,2-bis(phenylmethoxy)ethyl]-2-ethoxy-4-
phenylmethoxyoxolan-3-ol

Systematic Name Ethyl 3,5,6-tri-O-benzyl-D-glucofuranoside (TBGF)

Synonyms Glyvenol, Hemocuron, Tribenol

Drug Highest Phase Approved (First approved in Japan on March 5, 1977)

Important Safety and Research Information

Adverse Effects: Tribenoside has been associated with drug hypersensitivity syndrome in some

cases, which can be linked to cytomegalovirus (CMV) reactivation [5].
Research-Use Only: Some commercial sources specify that their Tribenoside is "For research use
only" and not for direct human therapeutic application [6].

The dual ATC classification of Tribenoside reflects its primary use as a topical treatment for hemorrhoids

and its systemic action as a capillary stabilizer. Its multi-target mechanism involving anti-inflammatory,

vascular-stabilizing, analgesic, and wound-healing properties makes it a compound of continued research

interest.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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